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For Researchers, Scientists, and Drug Development Professionals

Abstract: Ethyl cyanoacetate (ECA) is a versatile organic compound featuring both a nitrile

and an ester functional group.[1] This colorless liquid, known for its pleasant odor, serves as a

critical starting material and intermediate in a multitude of synthetic processes, particularly in

the pharmaceutical, agrochemical, and fine chemical industries.[1][2][3] Its unique chemical

reactivity, centered around an acidic methylene group, makes it an invaluable building block for

the synthesis of complex molecules and heterocyclic compounds.[1] This guide provides a

comprehensive overview of the fundamental properties of ethyl cyanoacetate, including its

physicochemical characteristics, spectroscopic data, reactivity, and detailed experimental

protocols for its synthesis and key reactions. Safety and handling procedures are also

thoroughly addressed to ensure its proper use in a laboratory and industrial setting.

Chemical and Physical Properties
Ethyl cyanoacetate is a colorless to pale straw-colored liquid.[2][4] It is denser than water and

slightly soluble in it.[2][5] It is, however, miscible with alcohol and ether and soluble in aqueous

alkali solutions.[6]

Table 1: General and Chemical Properties of Ethyl Cyanoacetate
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Property Value References

IUPAC Name ethyl 2-cyanoacetate [2]

Synonyms
Cyanoacetic acid ethyl ester,

(Ethoxycarbonyl)acetonitrile
[6]

CAS Number 105-56-6 [2][3]

Molecular Formula C₅H₇NO₂ [2][3]

Molecular Weight 113.11 g/mol [2]

Appearance Colorless to light yellow liquid [2][7]

Odor Slight, pleasant, aromatic [2][6][7]

Table 2: Physical Properties of Ethyl Cyanoacetate

Property Value References

Melting Point -22.5 °C to -22 °C [2][6]

Boiling Point 205 °C to 210 °C at 760 mmHg [2][3]

Density
1.063 - 1.0654 g/cm³ at 20-25

°C
[2]

Refractive Index (n²⁰/D) 1.4175 - 1.418 [2]

Vapor Pressure 1 mmHg at 67.8 °C

Vapor Density 3.9 (Air = 1) [2]

Flash Point 110 °C / 230 °F [7]

Water Solubility 2.0 x 10⁴ mg/L at 25 °C [2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of ethyl
cyanoacetate. The key spectral features are summarized below.
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Table 3: Spectroscopic Data for Ethyl Cyanoacetate

Spectrum Type Key Peaks / Shifts References

¹H NMR

δ 1.41 (t, 3H), 4.36-4.41 (q,

2H), 8.40 (s, 1H) (for a

derivative)

[8]

¹³C NMR
δ 14.2, 62.8, 103.0, 115.5,

162.5 (for a derivative)

IR (Infrared)
ν (cm⁻¹): 2982 (C-H), 2220

(C≡N), 1716 (C=O, ester)
[9]

Mass Spec (EI) Molecular Ion [M]⁺: 113.11 m/z [10]

Reactivity and Synthetic Applications
Ethyl cyanoacetate's synthetic utility stems from its three reactive centers: the nitrile, the

ester, and the highly acidic α-methylene group situated between these two electron-

withdrawing groups.[1] This unique structure facilitates its participation in a variety of carbon-

carbon bond-forming reactions.

Knoevenagel Condensation
The Knoevenagel condensation is a cornerstone reaction involving ethyl cyanoacetate. It

consists of a nucleophilic addition of the active methylene compound to a carbonyl group of an

aldehyde or ketone, followed by a dehydration step to yield a substituted olefin.[1][11] This

reaction is widely used to synthesize α-cyanoacrylates and other valuable intermediates.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b033245?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_105-56-6_1HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C105566&Type=IR-SPEC&Index=1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C105566&Mask=200
https://www.benchchem.com/product/b033245?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ethyl_cyanoacetate
https://www.benchchem.com/product/b033245?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ethyl_cyanoacetate
https://www.organic-chemistry.org/abstracts/literature/690.shtm
https://www.organic-chemistry.org/abstracts/literature/690.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Knoevenagel Condensation Workflow

Ethyl Cyanoacetate
+ Aldehyde/Ketone

Base Catalyst
(e.g., Piperidine, DABCO)

Reaction Initiation Aldol-type IntermediateNucleophilic Addition

α,β-Unsaturated Product
(e.g., Cyanoacrylate)

Dehydration

H₂O

Click to download full resolution via product page

Caption: Knoevenagel condensation workflow.

Guareschi-Thorpe Synthesis
This reaction provides a pathway to substituted pyridines. In its classic form, it involves the

condensation of a cyanoacetic ester with an acetoacetic ester in the presence of ammonia.[12]

[13] A more advanced, three-component version reacts a β-dicarbonyl compound, an alkyl

cyanoacetate, and an ammonium source (like ammonium carbonate) to form hydroxy-

cyanopyridines.[14][15]
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Guareschi-Thorpe Reaction Pathway

Ethyl Cyanoacetate + β-Ketoester
+ Ammonium Carbonate

Aminolysis to
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Synthesis of Ethyl Cyanoacetate

1. Charge Reactor
(Cyanoacetic Acid, Ethanol)

2. Add Catalyst
(Sulfuric Acid)

3. Heat & Reflux
(60-80°C, ~3.5h)

4. Cool & Separate Layers

5. Purify by Vacuum Distillation

Final Product:
Ethyl Cyanoacetate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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